Cas no 139439-08-0 (Propanimidic acid, N-(2-acetylphenyl)-, ethyl ester)

• Product name: Propanimidic acid, N-(2-acetylphenyl)-, ethyl ester
• CAS No: 139439-08-0
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 1270156

Propanimidic acid, N-(2-acetylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanimidic acid, N-(2-acetylphenyl)-, ethyl ester

• Inchi： 1S/C13H17NO2/c1-4-13(16-5-2)14-12-9-7-6-8-11(12)10(3)15/h6-9H,4-5H2,1-3H3
• InChI Key： CGJMONTWNOLDOC-UHFFFAOYSA-N
• SMILES： C(=NC1=CC=CC=C1C(C)=O)(OCC)CC

Computed Properties

• Exact Mass: 219.12601

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 328.6±44.0 °C(Predicted)
• PSA: 38.66
• pka: 3.38±0.50(Predicted)